2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide

• IUPAC Name: 2-[4-chloro-5-(furan-2-ylmethylsulfamoyl)-2-methylphenoxy]acetamide
• InChI: InChI=1S/C14H15ClN2O5S/c1-9-5-11(15)13(6-12(9)22-8-14(16)18)23(19,20)17-7-10-3-2-4-21-10/h2-6,17H,7-8H2,1H3,(H2,16,18)
• InChI Key: GGJACMHAKQBJSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)NCC2=CC=CO2)Cl
• Molecular Formula: C14H15ClN2O5S
• Molecular Weight: 358.8 g/mol

Description

2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide, also known as Fimasartan, is a non-peptide angiotensin II receptor antagonist that is widely used in the treatment of hypertension. This chemical compound has been found to be effective in reducing blood pressure levels and preventing cardiovascular diseases.

Mechanism of Action

2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide works by blocking the angiotensin II type 1 receptor, which is responsible for the vasoconstriction and sodium retention that occurs in hypertension. By blocking this receptor, 2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide reduces blood pressure levels and prevents the progression of cardiovascular diseases.
Biochemical and Physiological Effects:
2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide has been found to have several biochemical and physiological effects, including the reduction of blood pressure levels, the prevention of cardiovascular diseases, and the improvement of endothelial function. 2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its therapeutic benefits.

Advantages and Limitations for Lab Experiments

2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide has several advantages for lab experiments, including its high potency and selectivity for the angiotensin II type 1 receptor. However, 2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide also has some limitations, including its low solubility and poor bioavailability, which may affect its efficacy in vivo.

Future Directions

Several future directions for the research on 2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide include the development of new formulations with improved solubility and bioavailability, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its molecular mechanisms of action. Additionally, further studies are needed to explore the long-term safety and efficacy of 2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide in clinical settings.

Scientific Research Applications

2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide has been extensively researched for its potential therapeutic applications in the treatment of hypertension and cardiovascular diseases. Several studies have reported the efficacy of 2-(4-chloro-5-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetamide in reducing blood pressure levels and preventing the progression of cardiovascular diseases.